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Compound of Interest

Compound Name:
6-Bromo-1,3,3-trimethylindolin-2-

one

CAS No.: 1190861-69-8

Cat. No.: B1527693

Get Quote

The indolin-2-one (or oxindole) skeleton is recognized in medicinal chemistry as a "privileged

scaffold"—a molecular framework that can serve as a ligand for multiple biological targets.[1][2]

This structural motif is a cornerstone in the design of therapeutics, most notably in oncology.

The blockbuster drug Sunitinib (Sutent®), a multi-targeted receptor tyrosine kinase (RTK)

inhibitor, features the indolin-2-one core and stands as a testament to its clinical significance.[3]

Derivatives of this scaffold have demonstrated a wide array of pharmacological activities,

including anti-proliferative, antimicrobial, and enzyme inhibitory effects.[4][5][6]

This guide focuses on a specific, strategically functionalized derivative: 6-Bromo-1,3,3-
trimethylindolin-2-one. Its structure is defined by:

An indolin-2-one nucleus, providing the foundational biological activity.

N-methylation, which can enhance metabolic stability and cell permeability.

A gem-dimethyl group at the C3 position, which blocks a common site of metabolic oxidation,

potentially improving the pharmacokinetic profile of derivative compounds.
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A bromine atom at the C6 position. This is the key feature for synthetic diversification, acting

as a versatile chemical handle for introducing a wide range of molecular complexity through

modern cross-coupling reactions.

This combination of features makes 6-Bromo-1,3,3-trimethylindolin-2-one (CAS: 1190861-

69-8, Molecular Formula: C₁₁H₁₂BrNO, Molecular Weight: 254.12 g/mol ) an exceptionally

valuable building block for constructing libraries of novel drug candidates.[7][8][9]

Synthesis and Methodology
While direct, published protocols for the synthesis of 6-Bromo-1,3,3-trimethylindolin-2-one
are not readily available in the reviewed literature, a robust synthetic route can be designed

based on established methodologies for related oxindole structures. The most logical approach

involves a multi-step sequence starting from a commercially available brominated aniline.

Proposed Synthetic Workflow
The proposed synthesis leverages a modified version of the well-known Brunner oxindole

synthesis. The causality behind this choice rests on its reliability and the accessibility of the

required starting materials.
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Step 1: N-Alkylation

Step 2: Amide Formation

Step 3: Intramolecular Cyclization
(Brunner Reaction Principle)

4-Bromo-2-methylaniline

N,N-dimethyl-4-bromo-2-methylaniline

Base (e.g., K2CO3)
Solvent (e.g., Acetone)

Methyl Iodide (CH3I)

N-(4-bromo-2-methylphenyl)-N,2-dimethyl-2-oxopropanamide

Acylation

2-Bromo-2-methylpropanoyl chloride

6-Bromo-1,3,3-trimethylindolin-2-one

Strong Base (e.g., NaH or LDA)
Anhydrous THF
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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